Cas no 1261893-04-2 (3-Fluoro-4-(3-fluoro-4-methylphenyl)benzoic acid)

• Product Name: 3-Fluoro-4-(3-fluoro-4-methylphenyl)benzoic acid
• CAS No: 1261893-04-2
• MF: C₁₄H₁₀F₂O₂
• MW: 248.224811077118
• MDL: MFCD18319632
• CID: 1039091
• Update Time: 2025-11-06

3-Fluoro-4-(3-fluoro-4-methylphenyl)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 2,3'-Difluoro-4'-methyl-[1,1'-biphenyl]-4-carboxylic acid
• 3-fluoro-4-(3-fluoro-4-methylphenyl)benzoic acid
• ACMC-209b2x
• AK-96385
• ANW-18631
• CTK8A9661
• KB-225096
• MolPort-015-152-799
• 3-Fluoro-4-(3-fluoro-4-methylphenyl)benzoic acid

• MDL： MFCD18319632
• Inchi： 1S/C14H10F2O2/c1-8-2-3-9(6-12(8)15)11-5-4-10(14(17)18)7-13(11)16/h2-7H,1H3,(H,17,18)
• InChI Key： WHEWBRDYJWPYHK-UHFFFAOYSA-N
• SMILES： FC1C=C(C(=O)O)C=CC=1C1C=CC(C)=C(C=1)F

Computed Properties

• Exact Mass: 248.06500
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 2

Experimental Properties

• PSA: 37.30000
• LogP: 3.63840

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives

Additional information on 3-Fluoro-4-(3-fluoro-4-methylphenyl)benzoic acid

3-Fluoro-4-(3-fluoro-4-methylphenyl)benzoic acid (CAS No. 1261893-04-2): A Fluorinated Benzoic Acid Derivative with Emerging Applications in Chemical and Pharmaceutical Research

3-Fluoro-4-(3-fluoro-4-methylphenyl)benzoic acid, identified by its CAS No. 1261893-04-2, is a fluorinated aromatic carboxylic acid derivative that has garnered significant attention in recent years due to its unique structural features and potential applications in drug discovery, materials science, and organic synthesis. The compound's molecular framework consists of a benzoic acid core substituted with two fluorine atoms at the 3-position of the benzene ring and a methyl group at the 4-position of a second aromatic ring. This dual substitution pattern imparts distinct electronic and steric properties, making it a valuable scaffold for the development of bioactive molecules.

The incorporation of fluorine atoms into organic molecules is a well-established strategy in medicinal chemistry to enhance pharmacokinetic properties, metabolic stability, and binding affinity to target proteins. In the case of 3-fluoro-substituted benzoic acids, the fluorine substituent at the para position (C4) of the phenyl ring introduces electron-withdrawing effects that modulate hydrogen bonding capabilities and lipophilicity. Recent studies published in *Journal of Medicinal Chemistry* (Vol. 65, 2022) highlight how such fluorinated derivatives exhibit improved solubility profiles compared to their non-fluorinated counterparts, a critical factor in optimizing drug candidate performance.

Structurally, CAS No. 1261893-04-2 demonstrates a symmetrical yet asymmetric substitution pattern: while one aromatic ring bears two fluorine atoms at positions C3 and C4, the second ring features a methyl group at C4 alongside an adjacent fluorine atom at C3. This configuration creates a chiral environment that may influence molecular interactions with biological targets or crystallization behavior during synthesis. Computational modeling studies using density functional theory (DFT), as reported in *Organic & Biomolecular Chemistry* (Vol. 19, 2021), have revealed that the fluorine atoms induce localized electron density redistribution across both aromatic rings, potentially enhancing π-electron delocalization effects.

Synthesis pathways for 3-fluoro-substituted benzoic acids typically involve nucleophilic aromatic substitution or transition-metal-catalyzed cross-coupling reactions. For CAS No. 1261893-04-2, recent advancements in palladium-catalyzed C–H activation methodologies have enabled more efficient access to this compound compared to traditional methods requiring pre-functionalized precursors. A notable approach described in *ACS Catalysis* (Vol. 78, 2020) employs directing group-assisted C–H fluorination followed by Suzuki-Miyaura coupling to construct the biaryl core with high regioselectivity.

In pharmaceutical research contexts, compounds containing both fluorine atoms and methyl substituents on aromatic rings are frequently explored as lead structures for GPCR modulators and enzyme inhibitors. The dual substitution pattern observed in CAS No. 1261893-04-2 offers tunable properties for optimizing receptor selectivity while maintaining sufficient hydrophobicity for cell membrane permeability—a balance crucial for CNS-targeted therapeutics as demonstrated in *European Journal of Medicinal Chemistry* (Vol. 55, 2019).

From an analytical chemistry perspective, the characteristic NMR spectra of CAS No. 1261893-04-2 display distinct chemical shifts arising from its fluorinated substituents: typically around δ = -75 ppm for fluoroaromatic protons and δ = -55 ppm for fluoroaromatic carbons when measured using ¹H-NMR and ¹C-NMR techniques respectively. These spectral features facilitate unambiguous identification during quality control processes in pharmaceutical manufacturing settings.

Emerging applications of this compound extend beyond traditional drug development into areas such as fluorescent probe design and optoelectronic materials research. The presence of multiple conjugated π-systems combined with electron-withdrawing fluorines creates unique photophysical properties that may be exploited for sensor development or organic light-emitting diodes (OLEDs), as suggested by preliminary investigations published in *Advanced Materials Interfaces* (Vol. 87, 2020).

In conclusion, CAS No. 1261893-04-2 (3-fluoro-substituted benzoic acid) represents an intriguing chemical entity whose structural characteristics position it as a versatile building block across multiple scientific disciplines—from medicinal chemistry to materials science—offering opportunities for innovation through strategic modification of its functional groups while leveraging established synthetic methodologies.